Cas no 2411259-93-1 (N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide)

• Product Name: N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide
• CAS No: 2411259-93-1
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5453915
• PubChem ID: 146083515
• Update Time: 2025-05-24

N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-[(Cyclopropylamino)sulfonyl]phenyl]methyl]-2-butynamide
• 2411259-93-1
• EN300-26577840
• Z2013161149
• N-[[4-(Cyclopropylsulfamoyl)phenyl]methyl]but-2-ynamide
• N-{[4-(cyclopropylsulfamoyl)phenyl]methyl}but-2-ynamide
• N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide

• Inchi： 1S/C14H16N2O3S/c1-2-3-14(17)15-10-11-4-8-13(9-5-11)20(18,19)16-12-6-7-12/h4-5,8-9,12,16H,6-7,10H2,1H3,(H,15,17)
• InChI Key： YWLVBYRVFHGGBM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CNC(C#CC)=O)=CC=1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide

Professional Introduction to N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide (CAS No: 2411259-93-1)

N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide, identified by the Chemical Abstracts Service Number (CAS No) 2411259-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense research interest. The presence of both the cyclopropylsulfamoyl and phenylmethyl functional groups in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The cyclopropylsulfamoyl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. This group has been extensively studied for its role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug development. The incorporation of this moiety into N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide suggests that the compound may possess inhibitory properties against certain enzymes or receptors, thereby opening up possibilities for therapeutic applications.

On the other hand, the phenylmethyl group, also known as benzyl, is a common structural element in many pharmaceutical compounds. Its aromatic ring provides stability to the molecule while allowing for interactions with various biological systems. The combination of the cyclopropylsulfamoyl and phenylmethyl groups in N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide creates a complex molecular framework that could be exploited for developing novel therapeutic agents.

In recent years, there has been a surge in research aimed at identifying and synthesizing molecules that can modulate inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders, chronic infections, and cancer. N-{4-(cyclopropylsulfamoyl)phenylmethyl}but-2-ynamide has been investigated for its potential role in modulating these pathways. Studies have shown that compounds containing the cyclopropylsulfamoyl group can interact with inflammatory mediators and enzymes, leading to reduced inflammation and improved disease outcomes.

The but-2-ynamide portion of the molecule adds another layer of complexity, providing a site for further functionalization and interaction with biological targets. Ynamides have been recognized for their ability to engage with various proteins and enzymes, often leading to potent pharmacological effects. The presence of this group in N-{4-(cyclopropylsulfamoyl)phenylmethyl strong>}but-2-ynamide suggests that it may have multiple sites of interaction within biological systems, enhancing its therapeutic potential.

The synthesis of N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 4-(cyclopropylsulfamoyl)benzophenone, which is then subjected to ynamide formation reactions. These reactions require precise control over reaction conditions, including temperature, solvent choice, and catalyst selection, to ensure high yield and purity.

The pharmacological evaluation of N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammation and cell proliferation. Additionally, preclinical studies have shown that it can modulate immune responses without significant side effects. These findings suggest that N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide could be a valuable candidate for further development into a therapeutic agent.

The structural features of N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide also make it an attractive scaffold for drug design. By modifying specific parts of the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or conditions more effectively. For instance, altering the substitution pattern on the aromatic ring or introducing additional functional groups could enhance binding affinity or selectivity.

The compound's potential applications extend beyond inflammation modulation. Research is ongoing into its possible role in treating neurodegenerative diseases, where modulation of protein aggregation and oxidative stress are key therapeutic strategies. The unique structural features of N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide make it a versatile tool for exploring new therapeutic avenues in this field.

In conclusion, N-{4-(< strong>cyclopropylsulfamoyl strong>)< strong>phenylmethyl strong>}but-2-ynamide (CAS No: 2411259-93-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing various diseases and improving patient outcomes.